Cas no 67-42-5 (EGTA)

EGTA Properties

Names and Identifiers

• Ethylenebis(oxyethylenenitrilo)tetraacetic acid
• Ethylene Glycol Bis(2-aminoethyl Ether)-N,N,N',N'-tetraacetic Acid [for Biochemical Research]
• Ethylene glycol-O,O'-bis(2-aminoethyl)-N,N,N',N'-tetraacetic acid
• Ethylene Glycol Bis(2-aminoethyl Ether)-N,N,N',N'-tetraacetic Acid
• 3,12-Bis(carboxymethyl)-6,9-dioxa-3,12-diazatetra-decane-1,14-dioic acid (EGTA)
• EGTA
• EGTA,AR
• Ethylene glycol-bis(2-aminoethylether)-N,N,N',N'-tetraacetic acid
• Ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid
• Ethyleneglycol-bis(aminoethylether)-tetraacetic acid
• 3,6-dioxaoctamethylenedinitrilotetraacetic acid
• 4F 4PP oxalate
• AEGT
• chel tm-de
• CHEL-DE
• ebonta
• Egtazic
• Egtazic acid
• Ethylene glycol-bis-(2-aMinoethylether)-N,N,N′,N′-tetraacetic acid
• GEDTA
• GIETA
• Glycol-bis-(2-aMinoethylether)-N,N,N′,N′-tetraacetic acid
• GEDTA(EGTA)
• Chel™-DE
• 1,2-Bis[2-[bis(carboxymethyl)amino]ethoxy]ethane
• Glycoletherdiaminetetraacetic Acid
• Aceticacid, [ethylenebis(oxyethylenenitrilo)]tetra- (6CI,8CI)
• 1,2-Bis(2-aminoethoxyethane)-N,N,N',N'-tetraacetic acid
• 2,2'-Ethylenedioxybis(ethylamine)-N,N,N',N'-tetraacetic acid
• 3,12-Bis(carboxymethyl)-6,9-dioxa-3,12-diazatetradecanedioic acid
• 3,6-Dioxaoctane-1,8-diamine-N,N,N',N'-tetraacetic acid
• Chelest GEA
• EDGA
• Ethylene glycol bis(b-aminoethylether)-N,N,N',N'-tetraacetic acid
• NSC 615010
• O,O'-Bis(2-aminoethyl)ethylene glycol-N,N,N',N'-tetraacetic acid
• [Ethylenebis(oxyethylenenitrilo)]tetraacetic acid
• 1,2-Di(2-aminoethoxy)ethane-N,N,N,N-tetraacetic acid
• Ethylene glycolbis(aminoethylether)-tetra-acetic acid
• Ethylene glycol bis(2-aminoethylether)-N,N,N',N'-tetraacetic acid
• Ethylene Glycol Tetraacetic Acid
• H4egta
• Egtazic acid [USAN:INN]
• Acido egtazico [INN-Spanish]
• Acide egtazique [INN-French]
• Acidum egtazicum [INN-Latin]
• Ethylene glycol-bis(2-aminoethylether)-N,N,N',N'-tetra
• Ethylene glycol-bis(2-aminoethylether)-N,N,N′,N′-tetraacetic acid
• EGTA Solution
• +Expand

• MDL： MFCD00004291
• InChIKey： DEFVIWRASFVYLL-UHFFFAOYSA-N
• Inchi： 1S/C14H24N2O10/c17-11(18)7-15(8-12(19)20)1-3-25-5-6-26-4-2-16(9-13(21)22)10-14(23)24/h1-10H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H]
• BRN： 1717370

Computed Properties

• Exact Mass: 380.143095g/mol
• Surface Charge: 0
• XLogP3: -6.2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 17
• Monoisotopic Mass: 380.143095g/mol
• Monoisotopic Mass: 380.143095g/mol
• Topological Polar Surface Area: 174Ų
• Heavy Atom Count: 26
• Complexity: 397
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -2.03800
• PSA: 174.14000
• Merck: 3529
• Refractive Index: 1.4590 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 678℃/760mmHg
• Melting Point: 241 °C (dec.) (lit.)
• Flash Point: 363.9℃
• Solubility: 0.1 M NaOH: 0.1 M at 20 °C, clear, colorless
• Color/Form: White crystalline powder.
• Solubility: Soluble in alkali solution, almost insoluble in water.
• Sensitiveness: Sensitive to humidity
• Density: 1.2838 (rough estimate)

EGTA Security Information

• RTECS：AH3760000
• WGK Germany：2
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：Store in cold storage.
• Risk Phrases： 36/37/38
• TSCA：Yes

EGTA Customs Data

• HS CODE：29225000
• Customs Data：

  China Customs Code:

  29225000

Related Categories

• Other Chemical additives Process Aids